2-phenoxy-N-((1-phenyl-1H-tetrazol-5-yl)methyl)acetamide

• IUPAC Name: 2-phenoxy-N-[(1-phenyltetrazol-5-yl)methyl]acetamide
• InChI: InChI=1S/C16H15N5O2/c22-16(12-23-14-9-5-2-6-10-14)17-11-15-18-19-20-21(15)13-7-3-1-4-8-13/h1-10H,11-12H2,(H,17,22)
• InChI Key: FHJXDYVBUBBZCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)COC3=CC=CC=C3
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol

Description

The compound “2-phenoxy-N-((1-phenyl-1H-tetrazol-5-yl)methyl)acetamide” is a derivative of tetrazole, a class of compounds that play a very important role in medicinal and pharmaceutical applications. Tetrazoles are five-membered aza compounds with 6π electrons, and 5-substituted tetrazole reactivity is similar to aromatic compounds.

Synthesis Analysis

The synthesis of tetrazole derivatives can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. In a study, the reaction of 2,5-di (2H-Tetrazol-5-yl)terephthalic acid (H4dtztp) and Cd2+ ions afforded a new three-dimensional (3D) honeycomb framework.

Molecular Structure Analysis

Tetrazoles have a crystalline structure and are light yellow and odorless. They show a melting point temperature at 155–157°C. The presence of free N-H causes the acidic nature of tetrazoles and forms both aliphatic and aromatic heterocyclic compounds.

Chemical Reactions Analysis

On heating, tetrazoles decompose and emit toxic nitrogen fumes. They easily react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat. They undergo reaction with few active metals and produce new compounds which are explosives to shocks.

Physical And Chemical Properties Analysis

Tetrazoles dissolve in water, acetonitrile, etc. Generally, dilute 1H-tetrazole in acetonitrile is used for DNA synthesis in biochemistry. This compound shows strong negative inductive effect (−I electron withdrawing) and weak positive mesomeric effect (+M electron releasing).

Scientific Research Applications

Medicinal and Pharmaceutical Applications

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Biological Activity

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Receptor-Ligand Interactions

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DNA Synthesis

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Anti-Inflammatory Activity

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Safety And Hazards

Tetrazoles are known to burst vigorously on exposure to shock, fire, and heat on friction. They release carbon monoxide, carbon dioxide, and harmful nitrogen oxide when heated or burned. Some specific tetrazole derivatives have been associated with specific hazard statements, such as H315, H319, and H335.

Future Directions

Given the important role of tetrazole derivatives in medicinal and pharmaceutical applications, future research may focus on designing new derivatives of phenoxy acetamide and its derivatives that prove to be successful agents in terms of safety and efficacy to enhance life quality. This could involve the use of new chemical techniques and computational chemistry applications to study the utilization of drugs and their biological effects.